Cas no 1219963-83-3 (2-(6-Chloro-4-pyrimidinyl)amino-2-methyl-1-propanol)

• Product Name: 2-(6-Chloro-4-pyrimidinyl)amino-2-methyl-1-propanol
• CAS No: 1219963-83-3
• MF: C₈H₁₂ClN₃O
• MW: 201.653380393982
• MDL: MFCD13562573
• CID: 1077453
• PubChem ID: 53408845
• Update Time: 2025-10-29

2-(6-Chloro-4-pyrimidinyl)amino-2-methyl-1-propanol Chemical and Physical Properties

Names and Identifiers

• 2-[(6-Chloro-4-pyrimidinyl)amino]-2-methyl-1-propanol
• 2-[(6-chloropyrimidin-4-yl)amino]-2-methylpropan-1-ol
• AKOS010530148
• SB58875
• 2-((6-Chloropyrimidin-4-yl)amino)-2-methylpropan-1-ol
• 1219963-83-3
• 2-(6-Chloro-4-pyrimidinyl)amino-2-methyl-1-propanol

• MDL： MFCD13562573
• Inchi： 1S/C8H12ClN3O/c1-8(2,4-13)12-7-3-6(9)10-5-11-7/h3,5,13H,4H2,1-2H3,(H,10,11,12)
• InChI Key： XBULSXXBGPYADM-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC=N1)NC(C)(C)CO

Computed Properties

• Exact Mass: 201.0668897g/mol
• Monoisotopic Mass: 201.0668897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 58Ų

Additional information on 2-(6-Chloro-4-pyrimidinyl)amino-2-methyl-1-propanol

Professional Introduction to Compound with CAS No 1219963-83-3 and Product Name: 2-(6-Chloro-4-pyrimidinyl)amino-2-methyl-1-propanol

The compound with the CAS number 1219963-83-3 and the product name 2-(6-Chloro-4-pyrimidinyl)amino-2-methyl-1-propanol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a pyrimidine core, which is a well-known scaffold in the design of bioactive molecules, particularly in the development of antiviral and anticancer agents.

At the heart of this compound's chemical identity is the 6-Chloro-4-pyrimidinyl moiety, which serves as a key pharmacophore. This group is known for its ability to interact with biological targets in a highly specific manner, making it an attractive component for drug design. The presence of a chlorine atom at the 6-position enhances the electrophilicity of the pyrimidine ring, facilitating further functionalization and enabling the synthesis of more complex derivatives. Such modifications are crucial for optimizing pharmacokinetic properties and improving therapeutic efficacy.

The amino-2-methyl-1-propanol side chain adds another layer of complexity to the compound's behavior. This polar aliphatic group not only influences solubility but also contributes to the compound's overall bioavailability. The combination of these structural elements makes 2-(6-Chloro-4-pyrimidinyl)amino-2-methyl-1-propanol a versatile building block for medicinal chemists seeking to develop novel therapeutic agents.

Recent research has highlighted the potential of this compound as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, including cell growth, division, and differentiation. Dysregulation of kinase activity is often associated with various diseases, particularly cancer. By targeting specific kinases, inhibitors like those derived from 2-(6-Chloro-4-pyrimidinyl)amino-2-methyl-1-propanol can modulate these pathways and potentially lead to new treatment strategies.

In addition to its applications in oncology, this compound has shown promise in other therapeutic areas. Studies have demonstrated its efficacy in inhibiting certain viral proteases, which are essential for viral replication. The pyrimidine core's ability to mimic natural substrates makes it an effective scaffold for designing molecules that can disrupt viral life cycles without harming host cells. This property is particularly relevant in the context of emerging infectious diseases, where rapid development of antiviral agents is crucial.

The synthesis of 2-(6-Chloro-4-pyrimidinyl)amino-2-methyl-1-propanol involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the chloro substituent at the 6-position of the pyrimidine ring is typically achieved through chlorination reactions, which must be carefully controlled to avoid over-chlorination or side reactions. The subsequent coupling of the amino group to the 4-position via nucleophilic substitution or other coupling techniques further refines the molecule's structure.

One of the most significant challenges in working with this compound is its reactivity. The presence of both electrophilic and nucleophilic sites necessitates precise control over reaction conditions to prevent unwanted side products. Advanced computational methods, such as molecular modeling and density functional theory (DFT) calculations, have been employed to predict optimal reaction pathways and predict potential intermediates. These tools have enabled chemists to design synthetic routes that are both efficient and scalable.

The pharmacological profile of 2-(6-Chloro-4-pyrimidinyl)amino-2-methyl-1-propanol has been extensively studied in vitro and in vivo. Initial screening assays have revealed promising activity against several targets, including tyrosine kinases and viral proteases. In cell-based assays, derivatives of this compound have demonstrated inhibitory effects at submicromolar concentrations, suggesting strong binding affinity and potential therapeutic relevance.

Preclinical studies have further validated these findings by evaluating the compound's safety profile and pharmacokinetic properties. These studies have shown that 2-(6-Chloro-4-pyrimidinyl)amino-2-methyl-1-propanol exhibits reasonable bioavailability and metabolic stability, making it a viable candidate for further development into a drug candidate. Additionally, preliminary toxicity studies have not revealed any significant adverse effects at doses relevant for therapeutic use.

The future direction of research on this compound lies in exploring its potential as a lead molecule for drug development. By leveraging structure-based drug design principles, chemists can modify various aspects of its molecular structure to enhance its potency, selectivity, and pharmacokinetic properties. Collaborative efforts between synthetic chemists, medicinal chemists, and biologists are essential for translating preclinical findings into clinical applications.

As our understanding of disease mechanisms continues to evolve, compounds like 2-(6-Chloro-4-pyrimidinyl)amino-2-methyl-1-propanol will play an increasingly important role in developing next-generation therapeutics. Their unique structural features offer opportunities for innovation across multiple therapeutic areas, from oncology to infectious diseases. With continued investment in research and development, these compounds hold promise for addressing some of today's most pressing medical challenges.